Cas no 1267891-03-1 (1-butyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-butyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1267891-03-1
• Molecular Formula: C₁₀H₁₇N₃O
• Molecular Weight: 195.261482000351
• CID: 6169534
• PubChem ID: 82205284

1-butyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde Properties

Names and Identifiers

• 1-butyl-5-propyl-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594487
• 1267891-03-1

• InChIKey： ZIGPKZIVKMPONA-UHFFFAOYSA-N
• Inchi： 1S/C10H17N3O/c1-3-5-7-13-10(6-4-2)9(8-14)11-12-13/h8H,3-7H2,1-2H3
• SMILES： O=CC1=C(CCC)N(CCCC)N=N1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 195.137162174g/mol
• Heavy Atom Count: 14
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes